Cas no 2248297-97-2 (1-Benzoyl-2-(trifluoromethyl)pyrrolidine)

• Product Name: 1-Benzoyl-2-(trifluoromethyl)pyrrolidine
• CAS No: 2248297-97-2
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 6071874
• PubChem ID: 137935317
• Update Time: 2025-09-27

1-Benzoyl-2-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Phenyl-[2-(trifluoromethyl)pyrrolidin-1-yl]methanone
• EN300-6495848
• 2248297-97-2
• 1-benzoyl-2-(trifluoromethyl)pyrrolidine
• 1-Benzoyl-2-(trifluoromethyl)pyrrolidine

• Inchi： 1S/C12H12F3NO/c13-12(14,15)10-7-4-8-16(10)11(17)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
• InChI Key： VHTLPADPVRTCPT-UHFFFAOYSA-N
• SMILES： FC(C1CCCN1C(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 243.08709849g/mol
• Monoisotopic Mass: 243.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzoyl-2-(trifluoromethyl)pyrrolidine

Comprehensive Overview of 1-Benzoyl-2-(trifluoromethyl)pyrrolidine (CAS No. 2248297-97-2): Properties, Applications, and Industry Insights

1-Benzoyl-2-(trifluoromethyl)pyrrolidine (CAS No. 2248297-97-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidine core with a benzoyl group and a trifluoromethyl substituent, offering versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthetic routes, and emerging applications while addressing trending topics such as green chemistry, AI-driven drug discovery, and sustainable synthesis.

The trifluoromethyl group (-CF₃) in 1-Benzoyl-2-(trifluoromethyl)pyrrolidine is a key motif in modern medicinal chemistry, known to enhance metabolic stability and lipophilicity of drug candidates. Researchers frequently search for "CF3-containing pyrrolidine derivatives" or "benzoyl-pyrrolidine synthesis" to explore its role in optimizing pharmacokinetic profiles. Recent studies highlight its utility in designing enzyme inhibitors and GPCR modulators, aligning with the industry's focus on targeted therapies.

From a synthetic perspective, 2248297-97-2 is often prepared via N-acylation of 2-(trifluoromethyl)pyrrolidine with benzoyl chloride under mild conditions. Innovations in catalytic methods (e.g., photoredox catalysis) and flow chemistry have improved yields and reduced waste, resonating with the demand for eco-friendly processes. Queries like "scalable synthesis of trifluoromethyl heterocycles" reflect growing interest in industrial-scale production.

Beyond pharmaceuticals, 1-Benzoyl-2-(trifluoromethyl)pyrrolidine finds niche applications in material science, particularly in designing fluorinated polymers with enhanced thermal stability. Its compatibility with click chemistry platforms also makes it valuable for bioconjugation projects. As high-throughput screening and fragment-based drug design gain traction, this compound’s role as a building block continues to expand.

Regulatory and safety aspects of CAS 2248297-97-2 adhere to standard laboratory handling protocols, with no significant environmental hazards reported. The compound’s stability under ambient conditions supports its use in automated synthesis platforms, a hot topic in digital chemistry workflows. Frequently asked questions such as "pyrrolidine derivatives in drug development" or "safe handling of fluorinated compounds" underscore its relevance in R&D discussions.

In conclusion, 1-Benzoyl-2-(trifluoromethyl)pyrrolidine exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its adaptability to cutting-edge technologies (e.g., machine learning-assisted optimization) positions it as a valuable asset for researchers tackling challenges in precision medicine and sustainable manufacturing.